Cas no 84176-68-1 (3-(dimethylamino)propyl(2-methoxyethyl)amine)

• Product Name: 3-(dimethylamino)propyl(2-methoxyethyl)amine
• CAS No: 84176-68-1
• MF: C₈H₂₀N₂O
• MW: 160.257202148438
• CID: 989242
• PubChem ID: 3019741
• Update Time: 2025-10-25

3-(dimethylamino)propyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• n'-(2-methoxyethyl)-n,n-dimethylpropane-1,3-diamine
• N-(2-methoxyethyl)-N',N'-dimethylpropane-1,3-diamine
• AKOS000257671
• SCHEMBL2863159
• N3-(2-Methoxyethyl)-N1,N1-dimethyl-1,3-propanediamine
• 1,3-Propanediamine, N3-(2-methoxyethyl)-N1,N1-dimethyl-
• 84176-68-1
• N-(2-methoxyethyl)-N,N-dimethylpropane-1,3-diamine
• NS00038447
• EN300-39037
• Z265501322
• [3-(dimethylamino)propyl](2-methoxyethyl)amine
• EINECS 282-334-9
• CY2V833VQ6
• DTXSID20233095
• ZRBJURRZDDZZAK-UHFFFAOYSA-N
• 3-(dimethylamino)propyl(2-methoxyethyl)amine

• Inchi： 1S/C8H20N2O/c1-10(2)7-4-5-9-6-8-11-3/h9H,4-8H2,1-3H3
• InChI Key： ZRBJURRZDDZZAK-UHFFFAOYSA-N
• SMILES： O(C)CCNCCCN(C)C

Computed Properties

• Exact Mass: 160.157563266g/mol
• Monoisotopic Mass: 160.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(dimethylamino)propyl(2-methoxyethyl)amine

3-(Dimethylamino)Propyl(2-Methoxyethyl)Amine: A Comprehensive Overview

3-(Dimethylamino)propyl(2-methoxyethyl)amine, also known by its CAS registry number CAS No. 84176-68-1, is a versatile organic compound with significant applications in various fields of chemistry and chemical engineering. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in drug delivery systems, polymer synthesis, and as a building block in organic synthesis.

The molecular structure of 3-(dimethylamino)propyl(2-methoxyethyl)amine consists of a propyl chain with a dimethylamino group attached at the third carbon, along with a methoxy-substituted ethyl group. This combination of functional groups imparts the compound with both basic and ether functionalities, making it highly reactive and suitable for a wide range of chemical transformations. The presence of the dimethylamino group provides nucleophilic properties, while the methoxy group introduces ether linkages, enhancing the compound's versatility in different chemical reactions.

Recent studies have highlighted the role of CAS No. 84176-68-1 in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing polyurethanes and other polymeric materials with improved mechanical properties. The compound's ability to form stable amide bonds has also made it a valuable reagent in peptide synthesis, where it serves as an efficient coupling agent.

In the pharmaceutical industry, 3-(dimethylamino)propyl(2-methoxyethyl)amine has been investigated for its potential as a drug delivery vehicle. Its amphiphilic nature allows it to form micelles or nanoparticles, which can encapsulate hydrophobic drugs and enhance their bioavailability. This property has been leveraged in targeted drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These improvements have made CAS No. 84176-68-1 more accessible for industrial applications.

In terms of safety and handling, while 3-(dimethylamino)propyl(2-methoxyethyl)amine is not classified as a hazardous material under standard conditions, proper precautions should be taken during storage and use to prevent exposure to incompatible substances or extreme conditions that could lead to undesired reactions.

The growing interest in green chemistry has also influenced the application of this compound. Researchers are exploring ways to utilize it in environmentally friendly processes, such as catalytic reactions under mild conditions or as part of biodegradable materials. These efforts align with global initiatives to promote sustainable practices in the chemical industry.

In conclusion, CAS No. 84176-68-1, or 3-(dimethylamino)propyl(2-methoxyethyl)amine, stands out as a multifaceted compound with promising applications across diverse sectors. Its unique chemical properties and adaptability make it an essential tool for chemists and engineers seeking innovative solutions in material science, pharmaceuticals, and organic synthesis.